Cas no 17665-02-0 (L-Leucyl-D-leucine)

L-Leucyl-D-leucine structure
L-Leucyl-D-leucine structure
Product Name:L-Leucyl-D-leucine
CAS No:17665-02-0
MF:C12H24N2O3
MW:244.330563545227
MDL:MFCD00066071
CID:122485
PubChem ID:87572061
Update Time:2025-09-22

L-Leucyl-D-leucine Chemical and Physical Properties

Names and Identifiers

    • D-Leucine, L-leucyl-
    • L-Leucyl-D-leucine Dihydrate
    • H-Leu-D-Leu-OH
    • H-Leu-D-Leu-OH Dihydrate
    • L-LEUCYL-D-LEUCINE
    • Leucyl-D-leucine
    • LEU-D-LEU
    • L-LEU-D-LEU
    • L-Leu-D-Leu-OH
    • N-L-Leucyl-D-leucine
    • (R)-2-[[(S)-2-Amino-4-methylvaleryl]amino]-4-methylvaleric acid
    • (R)-2-((S)-2-amino-4-methylpentanamido)-4-methylpentanoic acid
    • LL
    • DL-LEUCYL-DL-LEUCINE
    • L-Leucyl-D-leucine (H-L-Leu-D-Leu-OH)
    • (2R)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-4-methylpentanoic acid
    • l-Leucyl-d-leucin
    • 17665-02-0
    • MFCD00066071
    • BS-43925
    • Q27144709
    • CHEMBL1222324
    • SCHEMBL11140120
    • CHEBI:74528
    • AKOS010995315
    • L0103
    • LCPYQJIKPJDLLB-VHSXEESVSA-N
    • L-Leucyl-D-leucine
    • MDL: MFCD00066071
    • Inchi: 1S/C12H24N2O3/c1-7(2)5-9(13)11(15)14-10(12(16)17)6-8(3)4/h7-10H,5-6,13H2,1-4H3,(H,14,15)(H,16,17)/t9-,10+/m0/s1
    • InChI Key: LCPYQJIKPJDLLB-VHSXEESVSA-N
    • SMILES: O=C([C@H](CC(C)C)N)N[C@@H](C(=O)O)CC(C)C

Computed Properties

  • Exact Mass: 244.17900
  • Monoisotopic Mass: 244.179
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -1.5
  • Topological Polar Surface Area: 92.4

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.051±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 432.7°C at 760 mmHg
  • Flash Point: 215.5°C
  • Refractive Index: 1.481
  • Solubility: Slightly soluble (9.8 g/l) (25 º C),
  • PSA: 92.42000
  • LogP: 2.06650
  • Solubility: Uncertain

L-Leucyl-D-leucine Security Information

  • WGK Germany:3
  • Storage Condition:−20°C

L-Leucyl-D-leucine Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-Leucyl-D-leucine Pricemore >>

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